Cas no 213135-56-9 (NELFINAVIR HYDROXY-TERT-BUTYLAMIDE)
213135-56-9 structure
Product Name:NELFINAVIR HYDROXY-TERT-BUTYLAMIDE
CAS No:213135-56-9
MF:C32H45N3O5S
MW:583.781807661057
CID:911516
PubChem ID:475066
Update Time:2025-04-19
NELFINAVIR HYDROXY-TERT-BUTYLAMIDE Chemical and Physical Properties
Names and Identifiers
-
- NELFINAVIR HYDROXY-TERT-BUTYLAMIDE
- Nelfinavir Hydroxy-t
- (3S,4aS,8aS)
- [3S-[2(2S*,3S*),3.alpha.,4a.beta.,8a.beta.,]]-N-(1,1-Dimethyl-2-hydroxyethyl)decahydro-2-[2-hydroxy-3-[(3-hydroxy-2-methylbenzoyl)amino]-4-(phenylthio)butyl]-3-isoquinolinecarboxamide
- 213135-56-9
- (3S,4aS,8aS)-N-(2-hydroxy-1,1-dimethyl-ethyl)-2-[(2R,3R)-2-hydroxy-3-[(3-hydroxy-2-methyl-benzoyl)amino]-4-phenylsulfanyl-butyl]-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-3-carboxamide
- (3S,4aS,8aS)-2-[(2R,3R)-2-hydroxy-3-[(3-hydroxy-2-methylbenzoyl)amino]-4-phenylsulfanylbutyl]-N-(1-hydroxy-2-methylpropan-2-yl)-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-3-carboxamide
- Nelfinavir deriv.
- NS00116198
- (3S,4AS,8aS)-N-(1-hydroxy-2-methylpropan-2-yl)-2-((2R,3R)-2-hydroxy-3-(3-hydroxy-2-methylbenzamido)-4-(phenylthio)butyl)decahydroisoquinoline-3-carboxamide
-
- Inchi: 1S/C32H45N3O5S/c1-21-25(14-9-15-28(21)37)30(39)33-26(19-41-24-12-5-4-6-13-24)29(38)18-35-17-23-11-8-7-10-22(23)16-27(35)31(40)34-32(2,3)20-36/h4-6,9,12-15,22-23,26-27,29,36-38H,7-8,10-11,16-20H2,1-3H3,(H,33,39)(H,34,40)/t22-,23+,26-,27-,29+/m0/s1
- InChI Key: SLEPDNKZXLVSOH-HKWSIXNMSA-N
- SMILES: S(C1C=CC=CC=1)C[C@@H]([C@@H](CN1[C@H](C(NC(C)(C)CO)=O)C[C@@H]2CCCC[C@@H]2C1)O)NC(C1C=CC=C(C=1C)O)=O
Computed Properties
- Exact Mass: 583.30800
- Monoisotopic Mass: 583.30799272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 41
- Rotatable Bond Count: 11
- Complexity: 853
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 147Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 102+104°C
- Boiling Point: 827.6±65.0 °C at 760 mmHg
- Flash Point: 454.3±34.3 °C
- PSA: 147.43000
- LogP: 4.43970
- Vapor Pressure: 0.0±3.2 mmHg at 25°C
NELFINAVIR HYDROXY-TERT-BUTYLAMIDE Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
NELFINAVIR HYDROXY-TERT-BUTYLAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N389760-1mg |
Nelfinavir Hydroxy-tert-butylamide |
213135-56-9 | 1mg |
$ 265.00 | 2023-09-06 | ||
| TRC | N389760-2mg |
Nelfinavir Hydroxy-tert-butylamide |
213135-56-9 | 2mg |
$488.00 | 2023-05-17 | ||
| TRC | N389760-5mg |
Nelfinavir Hydroxy-tert-butylamide |
213135-56-9 | 5mg |
$ 1177.00 | 2023-09-06 | ||
| TRC | N389760-10mg |
Nelfinavir Hydroxy-tert-butylamide |
213135-56-9 | 10mg |
$ 2036.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-208088-1 mg |
Nelfinavir Hydroxy-tert-butylamide, |
213135-56-9 | 1mg |
¥3,234.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-208088-1mg |
Nelfinavir Hydroxy-tert-butylamide, |
213135-56-9 | 1mg |
¥3234.00 | 2023-09-05 | ||
| A2B Chem LLC | AF63965-1mg |
NELFINAVIR HYDROXY-TERT-BUTYLAMIDE |
213135-56-9 | 1mg |
$663.00 | 2024-04-20 |
NELFINAVIR HYDROXY-TERT-BUTYLAMIDE Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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